Cas no 1565953-83-4 (1-(2-fluorophenyl)-2-methylpentane-1,3-dione)

• Product Name: 1-(2-fluorophenyl)-2-methylpentane-1,3-dione
• CAS No: 1565953-83-4
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 6398712
• PubChem ID: 112677225
• Update Time: 2025-07-15

1-(2-fluorophenyl)-2-methylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-2-methylpentane-1,3-dione
• EN300-1125585
• 1565953-83-4

• Inchi： 1S/C12H13FO2/c1-3-11(14)8(2)12(15)9-6-4-5-7-10(9)13/h4-8H,3H2,1-2H3
• InChI Key： XNKLVJXOCLEXQO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(C)C(CC)=O)=O

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1Ų

Additional information on 1-(2-fluorophenyl)-2-methylpentane-1,3-dione

Comprehensive Overview of 1-(2-fluorophenyl)-2-methylpentane-1,3-dione (CAS No. 1565953-83-4)

1-(2-fluorophenyl)-2-methylpentane-1,3-dione (CAS No. 1565953-83-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and material science research. This diketone derivative, characterized by its fluorophenyl and methylpentane structural motifs, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and bioactive scaffolds.

The compound's 1,3-dione moiety is of particular interest due to its ability to chelate metal ions, a feature leveraged in catalysis and coordination chemistry. Recent studies highlight its role in designing fluorescent probes for biomedical imaging, aligning with the growing demand for non-invasive diagnostic tools. Additionally, its fluorine substitution enhances metabolic stability, a critical factor in optimizing pharmacokinetic profiles—a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

From an industrial perspective, 1565953-83-4 is being investigated for applications in advanced materials, such as organic semiconductors and liquid crystals. Its electron-withdrawing fluorine atom contributes to tunable electronic properties, addressing the surge in searches for "sustainable electronic materials" and "green chemistry alternatives." This aligns with the broader trend of integrating fluorinated compounds into renewable energy technologies, a frequently queried subject in academic and patent databases.

Analytical techniques like NMR spectroscopy and HPLC-MS are commonly employed to characterize 1-(2-fluorophenyl)-2-methylpentane-1,3-dione, ensuring purity for high-stakes applications. The compound's synthetic pathways often involve cross-coupling reactions or Claisen condensations, topics frequently discussed in organic chemistry webinars and AI-assisted retrosynthesis tools. Such methodologies resonate with researchers seeking "efficient synthetic routes" or "cost-effective scaling strategies."

Environmental and safety profiles of 1565953-83-4 are also under scrutiny, reflecting the public's heightened interest in "eco-friendly chemicals" and "benign-by-design" principles. While not classified as hazardous, its handling requires standard laboratory precautions, a detail often highlighted in safety data sheets (SDS) and regulatory compliance guides—key resources for professionals navigating chemical regulations.

In summary, 1-(2-fluorophenyl)-2-methylpentane-1,3-dione exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across pharmaceuticals, materials science, and catalysis ensures its relevance in both academic and industrial settings, making it a compound worthy of continued exploration and discussion in scientific communities.